Cas no 1343685-64-2 (2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one
• CAS No: 1343685-64-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6220600
• PubChem ID: 63555178
• Update Time: 2025-05-20

2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one
• 1343685-64-2
• EN300-1462042
• CS-0349273
• AKOS012864054
• 2-(1-Aminopropan-2-yl)-6-hydroxypyrimidin-4(3h)-one

• Inchi： 1S/C7H11N3O2/c1-4(3-8)7-9-5(11)2-6(12)10-7/h2,4H,3,8H2,1H3,(H2,9,10,11,12)
• InChI Key： XSRQDDUYRSSXDA-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C(C)CN)=N1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one

2-(1-Aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one, with the CAS number 1343685-64-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential applications in drug development. Recent studies have highlighted its unique structural features and promising bioactivity profiles, making it a subject of intense research interest.

The molecular structure of 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one is characterized by a dihydropyrimidine ring system with a hydroxyl group at position 6 and an aminopropanol substituent at position 2. This arrangement creates a highly functionalized molecule with potential for hydrogen bonding and other non-covalent interactions. Researchers have explored its synthesis through various routes, including condensation reactions and enzymatic catalysis, to optimize its production for further studies.

One of the most notable aspects of this compound is its bioactivity. Recent findings suggest that it exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory agents. Additionally, studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a therapeutic agent in neurology.

In terms of pharmacokinetics, 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one has shown favorable absorption profiles in preclinical models. Its ability to cross the blood-brain barrier suggests that it could be effective in treating central nervous system disorders. However, further studies are required to fully understand its pharmacokinetic properties and safety profile in humans.

The synthesis of this compound has also been optimized to enhance yield and purity. Researchers have employed green chemistry principles to develop environmentally friendly synthesis methods, which align with current trends toward sustainable drug development. These advancements not only improve the scalability of production but also reduce the environmental footprint associated with its manufacturing.

Moreover, computational studies have provided valuable insights into the molecular interactions of 2-(1-aminopropan-2-yl)-6-hydroxy-3,4-dihydropyrimidin-4-one. Molecular docking simulations have revealed that it can bind effectively to several target proteins implicated in inflammatory and neurodegenerative processes. These computational findings have guided experimental studies, leading to a deeper understanding of its mechanism of action.

In conclusion, 2-(1-aminoPropan - 2 - yl) - 6 - hydroxy - 3 , 4 - diHydroPyrimidin - 4 - one, with CAS number 1343685 - 64 - 2, represents a promising compound with diverse biological activities and therapeutic potential. Its unique structure, favorable pharmacokinetic properties, and promising bioactivity profiles make it an attractive candidate for further research and development in the pharmaceutical industry.